
Bergapten-d3: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Bergapten-d3

Cat. No.: B15553544

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and applications of Bergapten-d3, a deuterated analog of the naturally occurring

furanocoumarin, Bergapten. This document is intended to serve as a valuable resource for

professionals in research, chemical analysis, and drug development.

Chemical Structure and Properties
Bergapten-d3, also known as 5-Methoxypsoralen-d3, is a stable isotope-labeled version of

Bergapten where three hydrogen atoms on the methoxy group have been replaced with

deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis of

Bergapten in various biological matrices using mass spectrometry-based methods.[1]

The chemical structure of Bergapten-d3 is presented below:
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Table 1: Chemical Identifiers and Properties of Bergapten-d3

Property Value Reference

IUPAC Name
4-(methoxy-d3)-7H-furo[3,2-g]

[2]benzopyran-7-one

Synonyms

5-Methoxypsoralen-d3, 5-

MOP-d3, Bergaptan-d3,

Heraclin-d3

[3]

CAS Number 2749409-59-2 [4][5]

Molecular Formula C₁₂H₅D₃O₄ [3][6]

Molecular Weight 219.21 g/mol [3][6]

Table 2: Physical and Chemical Properties of Bergapten (Non-Deuterated)

Note: Experimental data for Bergapten-d3 is limited. The properties of the non-deuterated

analog, Bergapten, are provided for reference. The physical properties of Bergapten-d3 are

expected to be very similar.
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Property Value Reference

Appearance
Grayish-white microcrystalline

powder or yellow fluffy solid
[7]

Melting Point 188-193 °C [7]

Solubility
Soluble in DMF and DMSO.

Slightly soluble in ethanol.
[8]

UV Absorption Maxima (in

Ethanol)
222, 250, 260, 268, 310 nm [8]

Synthesis and Purification
General Synthesis Approach
The synthesis of Bergapten-d3 typically involves the introduction of deuterium at the methoxy

group of a precursor molecule. A general synthetic strategy can be adapted from established

methods for the synthesis of Bergapten.[9][10] One common approach starts with

phloroglucinol, which undergoes a series of reactions to construct the coumarin and furan

rings. The deuterated methoxy group can be introduced by using a deuterated methylating

agent, such as iodomethane-d3 (CD₃I), in the appropriate step.

Phloroglucinol Coumarin IntermediateRing Formation Furan Ring Precursor

Functional Group
Modification Bergapten-d3

Deuterated
Methylation (e.g., CD₃I)
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Caption: General synthetic workflow for Bergapten-d3.

Purification Protocols
Purification of Bergapten-d3 is crucial to ensure high chemical and isotopic purity. Column

chromatography is a widely employed technique for this purpose.

Experimental Protocol: Column Chromatography Purification of Bergapten-d3
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Stationary Phase: Silica gel (60-120 mesh).

Mobile Phase: A gradient of n-hexane and ethyl acetate is commonly used. The polarity is

gradually increased to elute the desired compound.

Elution: The crude product is loaded onto the column and eluted with the mobile phase.

Fractions are collected and analyzed by thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC) to identify those containing pure Bergapten-d3.

Solvent Removal: The solvent from the pure fractions is removed under reduced pressure to

yield the purified product.

Purity Analysis: The purity of the final product is confirmed using HPLC, mass spectrometry,

and NMR spectroscopy. Purities of >98% are typically achieved.[11]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of

Bergapten-d3. In the ¹H NMR spectrum of Bergapten-d3, the characteristic singlet

corresponding to the methoxy protons in Bergapten (around 4.0 ppm) will be absent. The

remaining aromatic and furan ring protons will show signals consistent with the Bergapten

scaffold. The ¹³C NMR spectrum will show a signal for the deuterated methyl carbon, which will

be a triplet due to coupling with deuterium, and the other carbon signals will be consistent with

the Bergapten structure.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of

Bergapten-d3. The mass spectrum will show a molecular ion peak corresponding to the mass

of Bergapten-d3 (m/z 219.21). The isotopic purity can be determined by comparing the

intensity of the molecular ion peak with that of any residual non-deuterated Bergapten.

Applications in Research and Drug Development
Internal Standard in Pharmacokinetic Studies
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The primary application of Bergapten-d3 is as an internal standard in pharmacokinetic studies

of Bergapten.[1] Its chemical and physical properties are nearly identical to those of Bergapten,

ensuring that it behaves similarly during sample preparation and analysis. However, its

increased mass allows it to be distinguished from the non-deuterated analyte by a mass

spectrometer. This enables accurate quantification of Bergapten in biological samples such as

plasma and tissue.[12][13]
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Caption: Workflow for pharmacokinetic analysis using Bergapten-d3 as an internal standard.

Mechanism of Action of Bergapten
Understanding the mechanism of action of Bergapten is crucial for interpreting pharmacokinetic

data and for drug development. Bergapten is a photosensitizing agent that, upon activation by

UVA light, can intercalate into DNA and form covalent adducts with pyrimidine bases,

particularly thymine.[14] This leads to the inhibition of DNA replication and transcription,

inducing apoptosis in hyperproliferative cells.[14] This mechanism is the basis for its

therapeutic use in skin disorders like psoriasis and vitiligo.[2][15]
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Caption: Mechanism of action of Bergapten.

Conclusion
Bergapten-d3 is an indispensable tool for researchers and scientists working with its non-

deuterated counterpart, Bergapten. Its use as an internal standard ensures the accuracy and

reliability of quantitative analyses, which is paramount in pharmacokinetic studies and drug

development. This guide provides a foundational understanding of the chemical structure,

properties, synthesis, and applications of Bergapten-d3 to support ongoing and future

research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15553544/docs#bergapten-d3-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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